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Compound of Interest

Compound Name: Riboflavin-13C4,15N2

Cat. No.: B12053006

An In-depth Technical Guide to Riboflavin-13C4,15N2

For researchers, scientists, and drug development professionals, isotopically labeled
compounds are indispensable tools for quantitative analysis. Riboflavin-13C4,15N2, a stable
isotope-labeled version of Vitamin B2, serves as a critical internal standard and tracer in
various analytical and metabolic studies. This guide provides a comprehensive overview of its
core physical and chemical properties, experimental applications, and its role in metabolic
pathways.

Core Physical and Chemical Properties

Riboflavin-13C4,15N2 is synthetically produced to incorporate four Carbon-13 atoms and two
Nitrogen-15 atoms into the riboflavin structure. This labeling results in a mass shift of +6
compared to the unlabeled endogenous compound, allowing for precise differentiation and
guantification in mass spectrometry-based assays.

Identifiers and Molecular Characteristics

The fundamental identifiers and molecular properties of Riboflavin-13C4,15N2 are
summarized below.
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Property Value
7,8-dimethyl-10-[(2S,3S,4R)-2,3,4,5-

IUPAC Name - .
tetrahydroxypentyl]benzo[g]pteridine-2,4-dione
Vitamin B2-13C4,15N2, Riboflavin-

Synonyms ] o
(dioxopyrimidine-13C4,15N2)[1]

CAS Number 1217461-14-7

PubChem CID 71310809

Molecular Formula C1313C4H20N21°N20s

Molecular Weight 382.32 g/mol

Exact Mass 382.14577350 Da

Physicochemical and Handling Data

The physical state, solubility, and stability of a compound are crucial for its effective use in

experimental settings.
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Property Value
Appearance Yellow to orange crystalline powder or chunks.
Melting Point 290 °C (with decomposition).

Moderately soluble in water, slightly soluble in
Solubility ethanol, and insoluble in non-polar solvents like

chloroform and acetone.

N Stable under standard conditions but is sensitive
Stability ] o ] ]
to light, especially in alkaline solutions.

Solid form should be stored at -20°C. Solutions
Storage ]
are typically stored at 2-8°C.

- Strong oxidizing agents, reducing agents, and
Incompatibilities

bases.
Isotopic Purity Typically =98 atom % for 13C and °N.
Chemical Purity Generally =297% (CP).

Experimental Protocols and Applications

The primary application of Riboflavin-13C4,15N2 is as an internal standard for the accurate
guantification of natural riboflavin in biological matrices using the isotope dilution method, most
commonly with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This
technique is vital for clinical diagnostics of vitamin B2 deficiency, pharmacokinetic studies, and
monitoring food fortification.

General Protocol for Quantification in Human Plasma via
LC-MS/MS

o Sample Preparation: A known concentration of Riboflavin-13C4,15N2 (internal standard) is
added to a specific volume of plasma (e.g., 100 pL).

o Protein Precipitation: Proteins, which can interfere with analysis, are precipitated out of the
sample. A common method involves adding a precipitating agent like 0.1 M zinc sulfate.
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» Centrifugation: The sample is centrifuged to pellet the precipitated proteins.

e Supernatant Extraction: The clear supernatant containing both endogenous riboflavin and
the internal standard is carefully collected for analysis.

o LC-MS/MS Analysis: The extract is injected into an LC-MS/MS system. A UHPLC with a
suitable column (e.g., Poroshell 120 SB-Aq) separates riboflavin from other matrix
components. The tandem mass spectrometer, often operated in positive-ion mode, detects
and quantifies the parent and daughter ions for both the analyte and the internal standard.

o Data Analysis: The concentration of endogenous riboflavin is calculated by comparing the
peak area ratio of the analyte to the internal standard against a calibration curve.

Caption: Workflow for Riboflavin Quantification using an Isotope Dilution LC-MS/MS Method.

Role in Metabolic Pathways

Riboflavin is not biologically active on its own but is the essential precursor to two vital
coenzymes: flavin mononucleotide (FMN) and flavin adenine dinucleotide (FAD). These
flavocoenzymes are critical participants in a multitude of redox reactions central to energy
metabolism, cellular respiration, and antioxidant defense.

One of the crucial roles of FAD is as a cofactor for the enzyme methylenetetrahydrofolate
reductase (MTHFR). MTHFR is a key enzyme in the folate and one-carbon metabolism
pathways, which are essential for DNA synthesis, repair, and methylation. A deficiency in
riboflavin can impair MTHFR activity, disrupting these fundamental cellular processes. Using
Riboflavin-13C4,15N2 as a tracer allows researchers to study the kinetics of its conversion to
FAD and its subsequent impact on folate metabolism.
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Caption: Metabolic activation of Riboflavin and its role as a cofactor for the MTHFR enzyme.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical and chemical properties of Riboflavin-
13C4,15N2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12053006#physical-and-chemical-properties-of-
riboflavin-13c4-15n2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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